Cas no 2680712-91-6 (Benzyl 3-(dibromomethylidene)azetidine-1-carboxylate)

• Product Name: Benzyl 3-(dibromomethylidene)azetidine-1-carboxylate
• CAS No: 2680712-91-6
• MF: C₁₂H₁₁Br₂NO₂
• MW: 361.029241800308
• CID: 5796842
• PubChem ID: 165925151
• Update Time: 2025-05-26

Benzyl 3-(dibromomethylidene)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(dibromomethylidene)azetidine-1-carboxylate
• 2680712-91-6
• EN300-28299864
• Benzyl 3-(dibromomethylidene)azetidine-1-carboxylate

• Inchi： 1S/C12H11Br2NO2/c13-11(14)10-6-15(7-10)12(16)17-8-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： MBFXQZMVOVGNEU-UHFFFAOYSA-N
• SMILES： Br/C(=C1/CN(C(=O)OCC2C=CC=CC=2)C/1)/Br

Computed Properties

• Exact Mass: 360.91360g/mol
• Monoisotopic Mass: 358.91565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 3-(dibromomethylidene)azetidine-1-carboxylate

Recent Advances in the Study of Benzyl 3-(dibromomethylidene)azetidine-1-carboxylate (CAS: 2680712-91-6)

Benzyl 3-(dibromomethylidene)azetidine-1-carboxylate (CAS: 2680712-91-6) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine scaffold and dibromomethylidene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural elucidation, and biological activities, making it a subject of intense research interest.

The synthesis of Benzyl 3-(dibromomethylidene)azetidine-1-carboxylate involves a multi-step process that includes the bromination of azetidine derivatives and subsequent carboxylation. Researchers have optimized the synthetic route to improve yield and purity, which is critical for its application in drug discovery. The compound's structural features, particularly the dibromomethylidene group, are believed to contribute to its reactivity and interaction with biological targets.

Recent in vitro studies have demonstrated that Benzyl 3-(dibromomethylidene)azetidine-1-carboxylate exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. Additionally, preliminary data indicate that the compound may also possess antimicrobial properties, although further studies are needed to confirm these effects and elucidate the underlying mechanisms.

In the context of drug development, the pharmacokinetic properties of Benzyl 3-(dibromomethylidene)azetidine-1-carboxylate are under investigation. Early results suggest moderate bioavailability and stability, but challenges such as metabolic degradation and potential toxicity need to be addressed. Researchers are exploring various formulation strategies to enhance its therapeutic efficacy and reduce adverse effects.

The compound's unique chemical structure also makes it a valuable tool for probing biological systems. For instance, it has been used as a molecular probe to study enzyme-substrate interactions and to identify novel drug targets. Its ability to form covalent bonds with specific amino acid residues has been leveraged in chemical biology studies to map protein active sites.

Despite the promising findings, several gaps remain in the understanding of Benzyl 3-(dibromomethylidene)azetidine-1-carboxylate's full potential. Future research directions include comprehensive toxicity profiling, in vivo efficacy studies, and the exploration of its therapeutic applications in disease models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinical applications.

In conclusion, Benzyl 3-(dibromomethylidene)azetidine-1-carboxylate (CAS: 2680712-91-6) represents a promising candidate for further investigation in the fields of medicinal chemistry and chemical biology. Its unique structural features and biological activities underscore its potential as a therapeutic agent and a research tool. Continued research efforts will be crucial to fully unlock its capabilities and address the current limitations.